2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone

• IUPAC Name: (2E)-2-[(3-fluorophenyl)methylidene]-7-methoxy-3,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C18H15FO2/c1-21-16-8-7-13-5-6-14(18(20)17(13)11-16)9-12-3-2-4-15(19)10-12/h2-4,7-11H,5-6H2,1H3/b14-9+
• InChI Key: YBAJXFRKLQQZAX-NTEUORMPSA-N
• Canonical SMILES: COC1=CC2=C(CCC(=CC3=CC(=CC=C3)F)C2=O)C=C1
• Isomeric SMILES: COC1=CC2=C(CC/C(=C\C3=CC(=CC=C3)F)/C2=O)C=C1
• Molecular Formula: C18H15FO2
• Molecular Weight: 282.3 g/mol

Description

2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound is also known as FBLN and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been found to have anti-cancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone. One area of research is the development of new synthetic methods for this compound, which may yield higher yields or greater purity. Another area of research is the exploration of the mechanism of action of this compound, which may lead to the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound, which may impact its potential use in clinical applications.
In conclusion, 2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has potential applications in the treatment of various diseases. Further research is needed to fully elucidate the mechanism of action of this compound and to determine its safety and toxicity.

Scientific Research Applications

2-(3-fluorobenzylidene)-7-methoxy-3,4-dihydro-1(2H)-naphthalenone has been extensively studied for its potential applications in scientific research. It has been found to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.